Cas no 1448027-05-1 (2-(benzylsulfanyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• CAS No: 1448027-05-1
• MF: C₁₈H₂₁NO₂S₂
• MW: 347.494842290878
• CID: 5851166
• PubChem ID: 71803813
• Update Time: 2025-11-07

2-(benzylsulfanyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• 1448027-05-1
• F6414-2118
• AKOS024555852
• 2-(benzylthio)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide
• 2-benzylsulfanyl-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]acetamide
• 2-(BENZYLSULFANYL)-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ACETAMIDE

• Inchi： 1S/C18H21NO2S2/c1-22-16-9-7-15(8-10-16)17(20)11-19-18(21)13-23-12-14-5-3-2-4-6-14/h2-10,17,20H,11-13H2,1H3,(H,19,21)
• InChI Key： NQQSXJDHSMJUTA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 347.10137126g/mol
• Monoisotopic Mass: 347.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(benzylsulfanyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide

2-(Benzylsulfanyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1448027-05-1, known as 2-(benzylsulfanyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound is characterized by its unique structure, which incorporates a benzylsulfanyl group, a hydroxyethyl group, and a methylsulfanyl substituent, all of which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with thioether functionalities. The presence of the benzylsulfanyl group in this compound suggests potential antioxidant and anti-inflammatory properties, as sulfur-based compounds are often associated with these activities. Furthermore, the hydroxyethyl group may enhance the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, aligning with the growing trend toward greener and more efficient synthetic methodologies in modern chemistry.

Recent research has also explored the potential of this compound as a lead molecule in the development of new therapeutic agents. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related therapies.

Beyond its pharmacological applications, this compound has shown promise in materials science. Its sulfur-containing groups contribute to its thermal stability and mechanical properties, making it a viable candidate for advanced polymer formulations. Researchers have also investigated its use as a precursor for synthesizing novel materials with tailored electronic properties.

In conclusion, 2-(benzylsulfanyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}acetamide (CAS No. 1448027-05-1) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.